Cas no 1869075-89-7 (Bendamustine D-Mannitol Ester)

• Product Name: Bendamustine D-Mannitol Ester
• CAS No: 1869075-89-7
• MF: C₂₂H₃₃Cl₂N₃O₇
• MW: 522.42
• CID: 5051583
• PubChem ID: 141421381
• Update Time: 2024-11-05

Bendamustine D-Mannitol Ester Chemical and Physical Properties

Names and Identifiers

• Bendamustine D-Mannitol Ester
• 1869075-89-7
• Mannitol-1-yl 4-[5-[bis(2-chloroethyl)amino]-1-methyl-1H-benzimidazol-2-yl]butanoate; [(2R,3R,4R,5R)-2,3,4,5,6-Pentahydroxyhexyl] 4-[5-[bis(2-chloroethyl)amino]-1-methyl-benzimidazol-2-yl]butanoate
• Bendamustine USP related compound F

• Inchi： InChI=1S/C22H33Cl2N3O7/c1-26-16-6-5-14(27(9-7-23)10-8-24)11-15(16)25-19(26)3-2-4-20(31)34-13-18(30)22(33)21(32)17(29)12-28/h5-6,11,17-18,21-22,28-30,32-33H,2-4,7-10,12-13H2,1H3/t17-,18-,21-,22-/m1/s1
• InChI Key： SYGMXRXXVRHKHQ-MCEIDBOGSA-N
• SMILES： CN1C2=C(C=C(C=C2)N(CCCl)CCCl)N=C1CCCC(=O)OCC(C(C(C(CO)O)O)O)O

Computed Properties

• Exact Mass: 521.1695558g/mol
• Monoisotopic Mass: 521.1695558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Melting Point: 137-139°C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)

Bendamustine D-Mannitol Ester Security Information

• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere